Cas no 159853-92-6 (5-Chloropyrazine-2,3-dicarboxylic acid)

• Product Name: 5-Chloropyrazine-2,3-dicarboxylic acid
• CAS No: 159853-92-6
• MF: C₆H₃ClN₂O₄
• MW: 202.552020311356
• MDL: MFCD14584666
• CID: 1086964
• PubChem ID: 14931669
• Update Time: 2025-08-05

5-Chloropyrazine-2,3-dicarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Chloropyrazine-2,3-dicarboxylic acid
• 5-chloro-2,3-Pyrazinedicarboxylic acid
• 5-CHLOROPYRAZINE-2,3-DICARBOXYLICACID
• AB70531
• DB-064312
• SY365474
• MFCD14584666
• SCHEMBL20046666
• 2,3-Pyrazinedicarboxylic acid, 5-chloro-
• 159853-92-6

• MDL： MFCD14584666
• Inchi： 1S/C6H3ClN2O4/c7-2-1-8-3(5(10)11)4(9-2)6(12)13/h1H,(H,10,11)(H,12,13)
• InChI Key： HLUIDKPBRYGSBH-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C(=O)O)C(C(=O)O)=N1

Computed Properties

• Exact Mass: 201.9781343g/mol
• Monoisotopic Mass: 201.9781343g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 100Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines Pyrazine carboxylic acids and derivatives

Additional information on 5-Chloropyrazine-2,3-dicarboxylic acid

5-Chloropyrazine-2,3-dicarboxylic acid (CAS No. 159853-92-6): A Key Intermediate in Modern Pharmaceutical Synthesis

5-Chloropyrazine-2,3-dicarboxylic acid, identified by its Chemical Abstracts Service (CAS) number 159853-92-6, is a significant intermediate in the synthesis of various pharmaceutical compounds. This heterocyclic compound features a pyrazine core substituted with two carboxylic acid groups at the 2 and 3 positions, further functionalized by a chlorine atom at the 5 position. The unique structural attributes of this molecule make it a valuable building block in medicinal chemistry, particularly in the development of novel therapeutic agents.

The< strong>chloropyrazine-2,3-dicarboxylic acid molecule exhibits remarkable reactivity due to the presence of both electron-withdrawing carboxyl groups and an electron-deficient chlorine atom. These functional groups facilitate diverse chemical transformations, including condensation reactions, nucleophilic substitutions, and cyclizations, which are essential for constructing complex molecular architectures. The compound’s versatility has been leveraged in the synthesis of various pharmacologically active molecules, making it a cornerstone in synthetic organic chemistry.

In recent years, the pharmaceutical industry has witnessed a surge in interest for heterocyclic compounds derived from pyrazine scaffolds due to their broad spectrum of biological activities. Among these derivatives, 5-Chloropyrazine-2,3-dicarboxylic acid has emerged as a critical precursor in the development of drugs targeting neurological disorders, infectious diseases, and cancer. Its structural motif is frequently incorporated into molecules designed to interact with specific biological targets, enhancing their efficacy and selectivity.

One of the most compelling applications of 5-Chloropyrazine-2,3-dicarboxylic acid is in the synthesis of kinase inhibitors. Kinases are enzymes that play a pivotal role in cell signaling pathways, and their dysregulation is often associated with various diseases, particularly cancer. By modifying the< strong>chloropyrazine-2,3-dicarboxylic acid core with appropriate substituents, researchers have developed potent inhibitors that can selectively target aberrant kinases involved in tumor progression. These inhibitors represent promising candidates for clinical trials and have shown significant promise in preclinical studies.

The compound’s utility extends beyond kinase inhibitors. Recent studies have highlighted its role in the development of antiviral agents. The pyrazine ring’s ability to mimic natural nucleobases has been exploited to design molecules that can interfere with viral replication cycles. Specifically, derivatives of 5-Chloropyrazine-2,3-dicarboxylic acid have been investigated for their potential to inhibit enzymes such as RNA-dependent RNA polymerases, which are crucial for viral genome synthesis. This approach has opened new avenues for combating emerging viral threats.

In addition to its applications in oncology and virology, 5-Chloropyrazine-2,3-dicarboxylic acid has found utility in the treatment of neurological disorders. Neurotransmitter imbalances are implicated in conditions such as depression, epilepsy, and neurodegenerative diseases. Researchers have harnessed the structural features of this compound to develop novel neuromodulators that can modulate neurotransmitter release or receptor activity. For instance, certain analogs of 5-Chloropyrazine-2,3-dicarboxylic acid have demonstrated efficacy in animal models of Parkinson’s disease by enhancing dopamine levels or protecting dopaminergic neurons from oxidative stress.

The synthesis of 5-Chloropyrazine-2,3-dicarboxylic acid itself is a testament to the ingenuity of organic chemists. While multiple synthetic routes have been reported, recent advancements have focused on optimizing yield and purity while minimizing environmental impact. Green chemistry principles have been increasingly applied to develop more sustainable methods for producing this intermediate. For example, catalytic processes using recyclable ligands and solvent-free reactions have been explored to enhance efficiency and reduce waste generation.

The growing demand for high-quality intermediates like 5-Chloropyrazine-2,3-dicarboxylic acid has spurred innovation in manufacturing technologies. Continuous flow chemistry has emerged as a powerful tool for scaling up production while maintaining consistency and reproducibility. This approach allows for precise control over reaction conditions, leading to higher yields and fewer byproducts compared to traditional batch processing methods.

The future prospects for 5-Chloropyrazine-2,3-dicarboxylic acid are bright indeed. As our understanding of disease mechanisms deepens and new therapeutic targets are identified, the need for versatile intermediates like this one will only increase. Ongoing research aims to expand its applications further by exploring novel synthetic strategies and investigating its potential in areas such as anti-inflammatory therapy and metabolic disorders.

In conclusion，5-Chloropyrazine -2 ,3 -dicarboxylicacid (CAS No .159853 -92 -6 )is amultifunctional intermediate with broad applications insynthetic pharmaceutical chemistry . Its unique structural features enable its useinthe developmentof drugs targeting various diseases ,includingcancer ,infectious diseases ,andneurological disorders . With continued advancements insynthesisand manufacturing technologies ,this compound is poised toplay aneven greater role in shapingthe futureof medicine . p >